Cas no 143724-66-7 (Kaempferol Tri-O-methoxymethyl Ether)

• Product Name: Kaempferol Tri-O-methoxymethyl Ether
• CAS No: 143724-66-7
• MF: C₂₁H₂₂O₉
• MW: 418.393987178802
• CID: 1061844
• PubChem ID: 11384551
• Update Time: 2025-06-08

Kaempferol Tri-O-methoxymethyl Ether Chemical and Physical Properties

Names and Identifiers

• Kaempferol Tri-O-methoxymethyl Ether
• 5-hydroxy-3,7-bis(methoxymethoxy)-2-[4-(methoxymethoxy)phenyl]chromen-4-one
• KAEMPFEROL TRI-O-METHOXYMETHYL ETHER,PALE YELLOW SOLID
• 3,4',7-trimethoxymethylkaempferol
• 3,4',7-tris-O-methoxymethylkaempferol
• AGN-PC-00816I
• DTXSID80464247
• 143724-66-7
• 5-Hydroxy-3,7-bis(methoxymethoxy)-2-[4-(methoxymethoxy)phenyl]-4H-1-benzopyran-4-one;
• J-007865

• Inchi： 1S/C21H22O9/c1-24-10-27-14-6-4-13(5-7-14)20-21(29-12-26-3)19(23)18-16(22)8-15(28-11-25-2)9-17(18)30-20/h4-9,22H,10-12H2,1-3H3
• InChI Key： WBJTZHMJMFNAGE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OCOC)=C(C(C2C(=CC(=CC1=2)OCOC)O)=O)OCOC

Computed Properties

• Exact Mass: 418.12600
• Monoisotopic Mass: 418.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 105.82000
• LogP: 3.11370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on Kaempferol Tri-O-methoxymethyl Ether

Recent Advances in the Study of Kaempferol Tri-O-methoxymethyl Ether (CAS: 143724-66-7)

Kaempferol Tri-O-methoxymethyl Ether (CAS: 143724-66-7) is a chemically modified derivative of kaempferol, a natural flavonoid known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have focused on enhancing the bioavailability and stability of kaempferol through structural modifications, leading to the development of Kaempferol Tri-O-methoxymethyl Ether. This compound has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of Kaempferol Tri-O-methoxymethyl Ether. The researchers utilized high-performance liquid chromatography (HPLC) and mass spectrometry to analyze the compound's metabolic stability and plasma protein binding. Results indicated that the methoxymethyl modification significantly improved the compound's half-life in vivo compared to unmodified kaempferol, suggesting enhanced therapeutic efficacy.

In another groundbreaking study, researchers explored the anticancer mechanisms of Kaempferol Tri-O-methoxymethyl Ether in breast cancer cell lines. The compound demonstrated potent inhibition of cancer cell proliferation by targeting the PI3K/AKT/mTOR signaling pathway. Notably, the study highlighted the compound's ability to induce apoptosis in triple-negative breast cancer cells, which are often resistant to conventional therapies. These findings were published in Cancer Research in early 2024.

Further research has also delved into the neuroprotective effects of Kaempferol Tri-O-methoxymethyl Ether. A preclinical study using a mouse model of Alzheimer's disease revealed that the compound reduced amyloid-beta plaque formation and improved cognitive function. The study, featured in Neuropharmacology, attributed these effects to the compound's ability to modulate oxidative stress and inflammation in the brain.

Despite these advancements, challenges remain in the clinical translation of Kaempferol Tri-O-methoxymethyl Ether. Issues such as large-scale synthesis, formulation stability, and potential off-target effects need to be addressed. Ongoing research is focused on optimizing the synthesis process and conducting more extensive toxicological studies to ensure safety and efficacy in human trials.

In conclusion, Kaempferol Tri-O-methoxymethyl Ether (CAS: 143724-66-7) represents a promising candidate for therapeutic development in multiple disease areas. Its enhanced pharmacokinetic properties and multifaceted biological activities make it a valuable subject for further research. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies.